Hepatotoxicity

Description

Hepatotoxicity, or drug-induced liver injury (DILI), refers to liver damage caused by exposure to drugs, chemicals, or herbal remedies. It can manifest in various forms, from asymptomatic enzyme elevations to acute liver failure, depending on the agent, dose, and individual susceptibility. Mechanisms include direct cellular damage, immune-mediated injury, or metabolic idiosyncratic reactions. Diagnosis involves excluding other causes of liver disease and often requires a detailed medication history.